Cas no 2228710-26-5 (2-methyl-2-2-nitro-4-(trifluoromethyl)phenyloxirane)

• Product Name: 2-methyl-2-2-nitro-4-(trifluoromethyl)phenyloxirane
• CAS No: 2228710-26-5
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 6434032
• PubChem ID: 165696878
• Update Time: 2025-05-22

2-methyl-2-2-nitro-4-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-2-nitro-4-(trifluoromethyl)phenyloxirane
• EN300-1955258
• 2-methyl-2-[2-nitro-4-(trifluoromethyl)phenyl]oxirane
• 2228710-26-5

• Inchi： 1S/C10H8F3NO3/c1-9(5-17-9)7-3-2-6(10(11,12)13)4-8(7)14(15)16/h2-4H,5H2,1H3
• InChI Key： NNRCRNGEYMSJQG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C1(C)CO1)(F)F

Computed Properties

• Exact Mass: 247.04562760g/mol
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-methyl-2-2-nitro-4-(trifluoromethyl)phenyloxirane

Compound CAS No. 2228710-26-5: 2-Methyl-2-(Nitro)-4-(Trifluoromethyl)Phenyl Oxirane

The compound with CAS No. 2228710-26-5, commonly referred to as 2-Methyl-2-(Nitro)-4-(Trifluoromethyl)Phenyl Oxirane, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a trifluoromethyl group, a nitro group, and an oxirane (epoxide) ring. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of CAS No. 2228710-26-5 in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing high-performance polymers, particularly in the context of epoxide-based resins. The presence of the trifluoromethyl group enhances the compound's stability under harsh conditions, while the nitro group contributes to its reactivity during polymerization processes. These properties make it an ideal candidate for applications in aerospace and automotive industries, where durability and resistance to environmental factors are critical.

In the realm of pharmaceuticals, CAS No. 2228710-26-5 has shown promise as a building block for drug design. Its structure allows for easy modification, enabling chemists to tailor its properties for specific therapeutic applications. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential in developing novel medications for chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of CAS No. 228710-65-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the phenyl ring through Friedel-Crafts alkylation, followed by selective substitution reactions to introduce the trifluoromethyl and nitro groups. The final step involves the formation of the oxirane ring via an epoxidation reaction, which is typically catalyzed by peracids or other oxidizing agents.

From an environmental standpoint, CAS No. 933339493 has been evaluated for its biodegradability and toxicity profiles. Research indicates that it exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a significant pathway for its removal from aquatic environments. However, its persistence in certain environmental matrices necessitates careful handling during industrial processes to minimize ecological impact.

In conclusion, CAS No. 933339493 stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and unique properties make it a valuable asset across multiple disciplines, from materials science to pharmacology. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.